Cas no 6452-49-9 (Benzene,1-chloro-3-phenoxy-)

• Product Name: Benzene,1-chloro-3-phenoxy-
• CAS No: 6452-49-9
• MF: C₁₂H₉ClO
• MW: 204.652262449265
• CID: 517505
• PubChem ID: 94325
• Update Time: 2025-04-19

Benzene,1-chloro-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-3-phenoxy-
• 1-Chloro-3-phenoxybenzene
• AC1L3RZQ
• AC1Q3QTE
• BMURONZFJJPAOK-UHFFFAOYSA-
• CTK5C1366
• Ether, m-chlorophenyl phenyl
• SureCN3790523

• Inchi： 1S/C12H9ClO/c13-10-5-4-8-12(9-10)14-11-6-2-1-3-7-11/h1-9H
• InChI Key： BMURONZFJJPAOK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 204.03427
• Monoisotopic Mass: 204.034193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.19
• Boiling Point: 284.4°C at 760 mmHg
• Flash Point: 128.4°C
• Refractive Index: 1.584
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers